Methyl 4-{[(3,5-difluorophenyl)methyl]amino}benzoate

• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol
• IUPAC Name: methyl 4-[(3,5-difluorophenyl)methylamino]benzoate
• InChI: InChI=1S/C15H13F2NO2/c1-20-15(19)11-2-4-14(5-3-11)18-9-10-6-12(16)8-13(17)7-10/h2-8,18H,9H2,1H3
• InChI Key: AKPPPKIPTRPDCB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NCC2=CC(=CC(=C2)F)F

Description

Methyl 4-{[(3,5-difluorophenyl)methyl]amino}benzoate is a useful research compound. Its molecular formula is C15H13F2NO2 and its molecular weight is 277.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

methyl 4-bromobenzoate (1.8 g, 8.37 mmol), (3,5-difluorophenyl)methanamine (1.980 mL, 16.74 mmol) and Cesium carbonate (2.73 g, 8.37 mmol) were mixed in toluene (4 mL) and degassed by bubbling nitrogen through solution. Palladium acetate (0.094 g, 0.42 mmol) and rac-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (0.365 g, 0.59 mmol) were added and the vial was capped and heated at 100°C over 5 days. Workup by dilution with EtOAc, washing with water, then extraction with 2M HCl. The HCl extract was neutralized with 2M NaOH and extracted with EtOAc and the EtOAc phase was dried (K2CO3) and evaporated to give the crude product. The desired amine was not the compound isolated. Discarded.